3-[2-(3,4-Dimethoxy-phenyl)-ethylamino]-4H-[1,2,4]triazin-5-one

• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol
• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethylamino]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C13H16N4O3/c1-19-10-4-3-9(7-11(10)20-2)5-6-14-13-16-12(18)8-15-17-13/h3-4,7-8H,5-6H2,1-2H3,(H2,14,16,17,18)
• InChI Key: NFPBTSVUZMKITH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=NN=CC(=O)N2)OC

Description

The compound identified as “MFCD02348405” is a chemical entity with a unique molecular structure. It is used in various scientific research applications due to its distinct chemical properties. This compound is known for its stability and reactivity under specific conditions, making it valuable in both academic and industrial settings.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD02348405” involves a series of chemical reactions that require precise control of temperature, pressure, and pH levels. The initial step typically involves the reaction of precursor chemicals under controlled conditions to form the desired compound. This process may include steps such as condensation, cyclization, or addition reactions, depending on the specific structure of the compound.

Industrial Production Methods

In an industrial setting, the production of “MFCD02348405” is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves the use of high-purity reagents and solvents, along with advanced purification techniques such as crystallization, distillation, or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

“MFCD02348405” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving “MFCD02348405” typically require specific reagents and conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens in the presence of a catalyst or nucleophiles in polar solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

“MFCD02348405” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of “MFCD02348405” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact mechanism depends on the specific application and the biological system being studied.